2,6-difluoro-N-(4-methylbenzyl)benzamide

• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 2,6-difluoro-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H13F2NO/c1-10-5-7-11(8-6-10)9-18-15(19)14-12(16)3-2-4-13(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: NOLLFORUJJCLQO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C=CC=C2F)F

Description

2,6-difluoro-N-(4-methylbenzyl)benzamide, also known as DMFBB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMFBB is a benzamide derivative that has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-(4-methylbenzyl)benzamide is not fully understood. However, several studies have suggested that 2,6-difluoro-N-(4-methylbenzyl)benzamide exerts its effects by inhibiting the activity of certain enzymes and proteins. For instance, 2,6-difluoro-N-(4-methylbenzyl)benzamide has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. 2,6-difluoro-N-(4-methylbenzyl)benzamide has also been shown to inhibit the activity of protein kinase C (PKC), which is a protein that plays a vital role in cell signaling.
Biochemical and physiological effects:
2,6-difluoro-N-(4-methylbenzyl)benzamide has been shown to exhibit various biochemical and physiological effects. For instance, 2,6-difluoro-N-(4-methylbenzyl)benzamide has been reported to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the levels of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells. 2,6-difluoro-N-(4-methylbenzyl)benzamide has also been reported to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

2,6-difluoro-N-(4-methylbenzyl)benzamide has several advantages for lab experiments. For instance, it is relatively easy to synthesize and purify. It also exhibits potent activity against various cancer cell lines, making it a promising candidate for anticancer drug development. However, 2,6-difluoro-N-(4-methylbenzyl)benzamide has some limitations. For instance, its mechanism of action is not fully understood, which makes it challenging to optimize its activity. It also exhibits some toxicity towards normal cells, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2,6-difluoro-N-(4-methylbenzyl)benzamide. One of the significant directions is to elucidate its mechanism of action fully. This will help to optimize its activity and improve its potential therapeutic applications. Another direction is to study the pharmacokinetics and pharmacodynamics of 2,6-difluoro-N-(4-methylbenzyl)benzamide. This will help to determine the optimal dosage and administration route for 2,6-difluoro-N-(4-methylbenzyl)benzamide. Additionally, further studies are needed to investigate the potential applications of 2,6-difluoro-N-(4-methylbenzyl)benzamide in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 2,6-difluoro-N-(4-methylbenzyl)benzamide is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of 2,6-difluoro-N-(4-methylbenzyl)benzamide and its applications in various fields.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(4-methylbenzyl)benzamide has been reported in various research studies. One of the methods involves the reaction of 2,6-difluorobenzoyl chloride with 4-methylbenzylamine in the presence of triethylamine. The resulting product is then purified using column chromatography. Another method involves the reaction of 2,6-difluoroaniline with 4-methylbenzoyl chloride in the presence of triethylamine. The product is then purified using recrystallization.

Scientific Research Applications

2,6-difluoro-N-(4-methylbenzyl)benzamide has been extensively studied for its potential applications in various fields. One of the significant applications of 2,6-difluoro-N-(4-methylbenzyl)benzamide is in the field of medicinal chemistry. 2,6-difluoro-N-(4-methylbenzyl)benzamide has been shown to exhibit potent anticancer activity against various cancer cell lines. It has also been reported to inhibit the growth of tumor cells by inducing apoptosis. 2,6-difluoro-N-(4-methylbenzyl)benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. It has been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation.